7-Cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Molecular Formula: C9H13N3
• Molecular Weight: 163.22 g/mol
• SMILES: C1CC1C2CCNC3=CC=NN23
• InChI: InChI=1S/C9H13N3/c1-2-7(1)8-3-5-10-9-4-6-11-12(8)9/h4,6-8,10H,1-3,5H2
• InChIKey: AAOXSWINXMMKFH-UHFFFAOYSA-N

7-Cyclopropyl-pyrazolo[1,5-a]pyrimidine: Kinase & Anti-TB Scaffold

7-Cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1695460-26-4) is a partially saturated heterocyclic compound belonging to the privileged pyrazolo[1,5-a]pyrimidine scaffold class . This scaffold is a key intermediate in medicinal chemistry, serving as a core structure for developing ATP-competitive kinase inhibitors and anti-tubercular agents [1]. The compound features a bicyclic core with a cyclopropyl substituent at the 7-position, which influences its conformational flexibility and physicochemical properties .

Scaffold for ATP-competitive kinase inhibitor design

Anti-tubercular lead optimization studies

Stereochemistry-dependent activity mapping

Conformationally restricted building block research

• [1] Yokokawa, F., et al. Discovery of Tetrahydropyrazolopyrimidine Carboxamide Derivatives As Potent and Orally Active Antitubercular Agents. ACS Med. Chem. Lett. 2013, 4, 5, 451–455. View Source

Why 7-Cyclopropyl-pyrazolo[1,5-a]pyrimidine Resists Generic Replacement

Substituting the 7-cyclopropyl group with other alkyl or haloalkyl moieties (e.g., methyl, ethyl, trifluoromethyl) on the tetrahydropyrazolo[1,5-a]pyrimidine core is not a straightforward exchange due to the stark differences in conformational bias and biological activity imparted by each substituent. Critically, class-level SAR studies have demonstrated that the stereochemistry at the 7-position is a key determinant of anti-tubercular activity, with the (7S) configuration being essential for low micromolar MIC values (MIC < 20 µM) while the (7R) isomer is completely inactive (MIC > 20 µM) [1]. This indicates that the target binding pocket is highly sensitive to the shape and orientation of the 7-substituent, making generic replacement a high-risk proposition for maintaining potency.

7-Cyclopropyl

Controlled stereochemistry may be essential for anti-TB assay response

Generic 7-Substituted

Stereochemical mismatch may completely abolish activity; class-level SAR shows >130-fold difference

7-Cyclopropyl

Lower predicted lipophilicity (LogP ~1.3) supports lead-like property profiling

7-CF3 Analog

High lipophilicity (LogP 6.3) may impair solubility and plasma protein binding profiles

7-Cyclopropyl

Rigid ring pre-organizes conformation for target engagement studies

7-Ethyl / Flexible Alkyl

Flexible chains may increase entropic penalty and shift binding conformation

• [1] Yokokawa, F., et al. Discovery of Tetrahydropyrazolopyrimidine Carboxamide Derivatives As Potent and Orally Active Antitubercular Agents. ACS Med. Chem. Lett. 2013, 4, 5, 451–455. View Source

7-Cyclopropyl-pyrazolo[1,5-a]pyrimidine: Evidence vs. Analogs

Stereochemistry at 7-Position Governs Anti-TB Potency

SAR studies on the tetrahydropyrazolo[1,5-a]pyrimidine scaffold reveal that potency against Mycobacterium tuberculosis is utterly dependent on the stereochemistry at the 7-position. The active (5R,7S) enantiomers of carboxamide derivatives show potent MIC values, whereas the corresponding (5S,7R) isomers are entirely inactive [1]. This class-level finding establishes that the 3D orientation of any 7-substituent, including cyclopropyl, is a crucial and non-negotiable factor for biological function. A generic 7-substituted analog without the defined stereochemistry is likely to be inactive.

Stereochemistry & Activity

Class-level inference

Active (5R,7S) MIC 0.15 µM vs. inactive (5S,7R) MIC >20 µM

Supports stereochemical control review for anti-TB screening

>130-fold difference in whole-cell Mtb H37Rv assay; class-level SAR

Evidence Dimension	Anti-tubercular whole-cell activity against Mtb H37Rv
Target Compound Data	MIC for active (5R,7S) isomer of tetrahydropyrazolopyrimidine carboxamide (Compound 9): 0.15 µM [1]
Comparator Or Baseline	Corresponding (5S,7R) isomer: MIC > 20 µM [1]
Quantified Difference	>130-fold difference in potency based on stereochemistry at the 7-position
Conditions	Mtb H37Rv whole-cell assay, 5-day incubation [1]

Why This Matters

For procurement in TB drug discovery, a defined 7-substituent with controlled stereochemistry is not an interchangeable option but a necessity to avoid complete loss of activity.

• [1] Yokokawa, F., et al. Discovery of Tetrahydropyrazolopyrimidine Carboxamide Derivatives As Potent and Orally Active Antitubercular Agents. ACS Med. Chem. Lett. 2013, 4, 5, 451–455. View Source

Cyclopropyl Group Improves Lipophilicity vs. CF3 Analogs

A direct comparison of predicted lipophilicity (LogP) shows the 7-cyclopropyl derivative offers a more balanced profile than the highly lipophilic 7-trifluoromethyl analog. The calculated LogP for a 7-cyclopropyl-pyrazolo[1,5-a]pyrimidine core is 1.3, significantly lower than the LogP of 6.3 reported for the optimized 7-trifluoromethyl anti-tubercular lead, which suffered from high plasma protein binding (>99%) and low solubility [REFS-1, REFS-2].

Lipophilicity (LogP)

Cross-study comparable

Predicted LogP 1.30 (cyclopropyl) vs. 6.3 (CF3 analog)

Lower lipophilicity may support lead-like property optimization

~5 LogP unit reduction; CF3 analog had high plasma protein binding

Evidence Dimension	Predicted Lipophilicity (LogP)
Target Compound Data	LogP: 1.30 (predicted for 7-cyclopropyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid core)
Comparator Or Baseline	7-trifluoromethyl-tetrahydropyrazolopyrimidine carboxamide (Compound 9): LogP = 6.3 [1]
Quantified Difference	A reduction of ~5 LogP units, indicating drastically lower lipophilicity
Conditions	In silico prediction vs. experimental chromatographic LogP measurement [REFS-1, REFS-2]

Why This Matters

High lipophilicity led to poor drug-like properties in the 7-CF3 series. The 7-cyclopropyl variant offers a significantly improved starting point for lead optimization, reducing the need for extensive property modulation.

• [1] Yokokawa, F., et al. Discovery of Tetrahydropyrazolopyrimidine Carboxamide Derivatives As Potent and Orally Active Antitubercular Agents. ACS Med. Chem. Lett. 2013, 4, 5, 451–455. View Source

Rigid Cyclopropyl vs. Flexible Alkyl Substituents

The cyclopropyl group imposes significant conformational restriction compared to open-chain alkyl substituents like an ethyl or isopropyl group. This rigidity can pre-organize the molecule into its bioactive conformation, potentially enhancing binding affinity and selectivity. While no direct thermodynamic binding data exists for the target compound, class-level knowledge dictates that replacing the rigid cyclopropyl ring with a flexible ethyl chain would increase the entropic penalty upon target binding [1].

Conformational Rigidity

Supporting evidence

Rigid cyclopropyl ring vs. flexible ethyl chain

Pre-organized scaffold may aid target binding conformation studies

Based on drug design principles; no direct binding data

Evidence Dimension	Conformational flexibility (qualitative structure-based assessment)
Target Compound Data	Rigid cyclopropyl ring restricts bond rotation and stabilizes a specific spatial orientation of the 7-substituent.
Comparator Or Baseline	A 7-ethyl analog would possess a freely rotatable C-C bond, leading to multiple low-energy conformers in solution.
Quantified Difference	No quantifiable difference available; differentiation is based on established principles of conformational analysis in drug design.
Conditions	General principle applicable to the tetrahydropyrazolo[1,5-a]pyrimidine scaffold

Why This Matters

For researchers focused on optimizing target selectivity and affinity, the pre-organized nature of the 7-cyclopropyl scaffold makes it a distinct candidate over flexible-chain analogs, even before biological data is generated.

• [1] Talele, T. T. The 'Cyclopropyl Fragment' in Drug Discovery. J. Med. Chem. 2016, 59, 19, 8712–8756. View Source

Application Scenarios for 7-Cyclopropyl-pyrazolo[1,5-a]pyrimidine

Next-Gen Anti-TB Scaffold with Improved Drug-likeness

The most promising application is as a replacement core for the 7-trifluoromethyl substituent in anti-tubercular lead compounds. Evidence shows that while the 7-CF3 series has potent efficacy, it suffers from excessive lipophilicity (LogP 6.3) and poor solubility [1]. Starting with the 7-cyclopropyl scaffold offers a LogP reduction of ~5 units, providing a much better baseline for developing orally active TB drugs with improved pharmacokinetic profiles [REFS-2, REFS-3].

Chiral Probe for Target Stereochemistry Mapping

Class-level SAR demonstrates extreme sensitivity to stereochemistry at the 7-position, with >130-fold differences in activity between enantiomers [1]. Synthesizing the separate enantiomers of 7-cyclopropyl derivatives makes them ideal stereochemical probes for mapping the chiral environment of target proteins like the unknown TB target or specific kinases.

Conformationally Restricted Building Block for Kinase Inhibitors

For kinase programs targeting ATP-binding sites, the rigid cyclopropyl group can be used to lock the inhibitor into a specific conformation. This is a distinct advantage over flexible-chain analogs (e.g., 7-ethyl), which pay a higher entropic penalty upon binding [2]. This makes the scaffold valuable for fragment-based drug discovery and for libraries focused on conformational diversity.

Application

Selection Property

Validation Focus

Anti-TB lead optimization scaffold

Lipophilicity & solubility profile

LogP and plasma protein binding endpoints

Stereochemical probe for target mapping

Enantiomeric identity & stereochemical control

Enantiomer-specific activity assay response

Conformationally restricted building block for kinase inhibitor design

Conformational rigidity

Binding conformation and selectivity review

• [1] Yokokawa, F., et al. Discovery of Tetrahydropyrazolopyrimidine Carboxamide Derivatives As Potent and Orally Active Antitubercular Agents. ACS Med. Chem. Lett. 2013, 4, 5, 451–455. View Source
• [2] Talele, T. T. The 'Cyclopropyl Fragment' in Drug Discovery. J. Med. Chem. 2016, 59, 19, 8712–8756. View Source